Cas no 303969-63-3 (3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
303969-63-3 structure
Product Name:3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:303969-63-3
MF:C17H20N4O2S
MW:344.431302070618
CID:6327383
PubChem ID:679635
Update Time:2024-01-06

3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • Oprea1_260834
    • AKOS005747724
    • SR-01000425079
    • F0373-1244
    • 303969-63-3
    • 3-methyl-8-((4-methylbenzyl)thio)-7-propyl-1H-purine-2,6(3H,7H)-dione
    • EU-0037363
    • AKOS000578204
    • AB00131571-02
    • SR-01000425079-1
    • 3-methyl-8-[(4-methylphenyl)methylsulfanyl]-7-propylpurine-2,6-dione
    • Oprea1_482837
    • Inchi: 1S/C17H20N4O2S/c1-4-9-21-13-14(20(3)16(23)19-15(13)22)18-17(21)24-10-12-7-5-11(2)6-8-12/h5-8H,4,9-10H2,1-3H3,(H,19,22,23)
    • InChI Key: LLMIGJHAHPEJAQ-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(C)=CC=1)C1=NC2=C(C(NC(N2C)=O)=O)N1CCC

Computed Properties

  • Exact Mass: 344.13069707g/mol
  • Monoisotopic Mass: 344.13069707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 92.5Ų

3-methyl-8-{(4-methylphenyl)methylsulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0373-1244-2μmol
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
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F0373-1244-1mg
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F0373-1244-2mg
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F0373-1244-3mg
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F0373-1244-4mg
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
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F0373-1244-5mg
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
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$69.0 2023-05-17
Life Chemicals
F0373-1244-10mg
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
303969-63-3 90%+
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$79.0 2023-05-17
Life Chemicals
F0373-1244-15mg
3-methyl-8-{[(4-methylphenyl)methyl]sulfanyl}-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
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